Cas no 1419101-07-7 (tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate)

• Product Name: tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate
• CAS No: 1419101-07-7
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 4596058
• PubChem ID: 72208107
• Update Time: 2025-06-08

tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-1-Boc-4-methylamino-3-methoxypiperidine
• 1-Piperidinecarboxylic acid, 3-methoxy-4-(methylamino)-, 1,1-dimethylethyl ester, (3R,4S)-rel-
• tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate
• 1932455-62-3
• cis-1-Boc-3-methoxy-4-(methylamino)piperidine
• 1419101-07-7
• MFCD23106392
• P13806
• TERT-BUTYL (3R,4S)-3-METHOXY-4-(METHYLAMINO)PIPERIDINE-1-CARBOXYLATE
• PS-15379

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-6-9(13-4)10(8-14)16-5/h9-10,13H,6-8H2,1-5H3/t9-,10+/m0/s1
• InChI Key： HOLKRUPPRSGRHS-VHSXEESVSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@H](NC)[C@H](OC)C1

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate

Introduction to Tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate (CAS No. 1419101-07-7)

Ter-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate, identified by its CAS number 1419101-07-7, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and applications in drug development. The unique structural features of this molecule, including the presence of a tert-butyl group, methoxy, and methylamino substituents, contribute to its distinct chemical properties and potential therapeutic benefits.

The tert-butyl group in the molecule enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The cis configuration of the piperidine ring influences its spatial arrangement and interactions with biological targets, which is crucial for its pharmacological efficacy. Additionally, the 3-methoxy and 4-(methylamino) substituents introduce specific functional groups that can modulate the compound's biological activity. These features make tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in piperidine derivatives due to their potential applications in treating various diseases. The structural motif of piperidine is frequently found in many bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The presence of the methylamino group in this compound suggests possible interactions with biological receptors and enzymes, which could be exploited for therapeutic purposes. Moreover, the methoxy group may enhance solubility and metabolic stability, making it more suitable for drug formulation.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery. For instance, researchers have explored the use of piperidine-based compounds as protease inhibitors, which are critical in treating viral infections and cancer. The tert-butyl group in tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate may play a role in stabilizing the compound during synthesis and storage, ensuring its integrity for further applications. This stability is essential for maintaining the compound's efficacy in pharmaceutical formulations.

The synthesis of tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each substituent must be carefully monitored to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to construct the complex molecular framework of this compound. These synthetic strategies are crucial for producing enough material for both laboratory research and potential clinical trials.

The pharmacological potential of tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in disease pathways. The compound's ability to modulate these targets could lead to novel therapeutic interventions. For example, studies have shown that piperidine derivatives can inhibit certain kinases that are overactive in cancer cells, thereby reducing tumor growth. The specific arrangement of substituents in this compound may enhance its binding affinity to these targets.

In addition to its potential as a drug candidate, tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate may serve as a valuable scaffold for designing new molecules with improved properties. By modifying its structure, researchers can fine-tune its biological activity and pharmacokinetic profile. This flexibility makes it an attractive tool for medicinal chemists working on developing next-generation therapeutics. The compound's unique combination of functional groups provides a rich platform for exploring diverse chemical modifications.

The future prospects of tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate are promising, given the ongoing advancements in drug discovery technologies. Techniques such as high-throughput screening and computational modeling are being used to identify new applications for this compound. These approaches can accelerate the process of finding novel therapeutic uses and optimizing its properties for clinical applications. As research continues, it is likely that more insights will be gained into the full potential of this molecule.

In conclusion, tert-butyl cis-3-methoxy-4-(methylamino)piperidine-1-carboxylate (CAS No. 1419101-07-7) is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation. As scientists continue to explore its properties and applications, new therapeutic possibilities may emerge, offering hope for improved treatments across various medical conditions.